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Compound of Interest

Compound Name: D-Ribose

Cat. No.: B10789947 Get Quote

Essential Safety and Handling Guide for D-Ribose
For laboratory professionals, including researchers, scientists, and drug development experts,

the safe handling of chemical reagents is paramount. This guide provides immediate and

essential safety protocols, operational procedures, and disposal plans for D-Ribose, ensuring

a secure laboratory environment. While D-Ribose is consistently classified as a non-hazardous

substance, adherence to standard laboratory safety practices is crucial to minimize any

potential risks.[1]

Personal Protective Equipment (PPE)
When handling D-Ribose, especially in powdered form, the use of appropriate personal

protective equipment is recommended to prevent direct contact and inhalation of dust particles.
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PPE Category Recommended Equipment

Eye/Face Protection
Wear appropriate protective eyeglasses or

chemical safety goggles.[2][3][4]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[2][3][4] Handle with

gloves and wash and dry hands after use.[5]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded, if irritation or other symptoms are

experienced, or when dusts are generated.[3]

Handling and Storage
Proper handling and storage procedures are essential to maintain the integrity of D-Ribose
and the safety of laboratory personnel.

Ventilation: Handle in a well-ventilated area.[2][5] Provide appropriate exhaust ventilation

where dust is formed.[2][5]

Hygiene: Practice good industrial hygiene.[2] Wash hands before breaks and at the end of

the workday.[2]

Storage: Keep the container tightly closed in a cool, dry, and well-ventilated place.[2][5] Store

at room temperature away from light and moisture.[2]

Accidental Release Measures
In the event of a spill, follow these steps to ensure a safe and effective cleanup:

Avoid Dust Formation: Take measures to avoid generating dust during cleanup.[1][2]

Containment: Take up the material mechanically by sweeping or shoveling.[2]

Collection: Collect the spilled material and any contaminated absorbent materials into a

suitable, closed container for disposal.[1][2]
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Disposal Plan
D-Ribose is classified as a non-hazardous substance, which simplifies its disposal.[1]

Waste Classification: Dispose of as unused, non-hazardous product.[2][5]

Regulations: All waste disposal must be handled in accordance with local, state, and federal

regulations for non-hazardous solid waste.[1][6]

Containerization: Unused or waste D-Ribose should be placed in its original container or a

clearly labeled, sealed container.[1]

Cross-Contamination: Do not mix D-Ribose waste with other chemical waste, especially

hazardous materials, to prevent cross-contamination.[1]

Experimental Protocols
As this guide focuses on safety and handling procedures, no experimental protocols are cited.

D-Ribose Waste Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of D-
Ribose waste in a laboratory setting.
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D-Ribose Waste Generated

Is the waste mixed with
hazardous chemicals?

Treat as Hazardous Waste:
Follow institutional guidelines for

hazardous chemical waste disposal.

Yes

Treat as Non-Hazardous Waste

No

End of Disposal Process

Place in a sealed, properly
labeled container.

Consult local and institutional
regulations for non-hazardous

solid waste disposal.

Dispose of according to
approved procedures.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of D-Ribose waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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